Cas no 97797-53-0 (buta-2,3-diene-1-thiol)

• Product Name: buta-2,3-diene-1-thiol
• CAS No: 97797-53-0
• MF: C₄H₆S
• MW: 86.1554398536682
• CID: 5671767
• PubChem ID: 57114583
• Update Time: 2023-09-12

buta-2,3-diene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1,2-Butadiene-4-thiol
• EN300-26978313
• cis-2-butadienethiol
• 97797-53-0
• buta-2,3-diene-1-thiol

• Inchi： 1S/C4H6S/c1-2-3-4-5/h3,5H,1,4H2
• InChI Key： SMAYBQDSXWCMHY-UHFFFAOYSA-N
• SMILES： SCC=C=C

Computed Properties

• Exact Mass: 86.01902136g/mol
• Monoisotopic Mass: 86.01902136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 50.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols